Cas no 2199-41-9 (2,3,5-trimethyl-1H-pyrrole)

2,3,5-Trimethyl-1H-pyrrole is a heterocyclic organic compound with the molecular formula C7H11N. It features a pyrrole ring substituted with three methyl groups at the 2, 3, and 5 positions, enhancing its stability and influencing its electronic properties. This compound is commonly utilized as a key intermediate in the synthesis of more complex heterocyclic systems, including porphyrins and pharmaceuticals. Its structural rigidity and electron-rich nature make it valuable in coordination chemistry and materials science. The methyl groups improve solubility in organic solvents, facilitating its use in various reactions. Additionally, its well-defined reactivity profile allows for selective functionalization, making it a versatile building block in organic synthesis.

2,3,5-trimethyl-1H-pyrrole structure

Product Name:2,3,5-trimethyl-1H-pyrrole

CAS No:2199-41-9

MF:C₇H₁₁N

MW:109.168941736221

CID:286350

PubChem ID:16620

Update Time:2025-07-02

2,3,5-trimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole,2,3,5-trimethyl-
- 2,3,5-trimethyl-1H-pyrrole
- 2,3,5-Trimethylpyrrole
- DTXSID0073954
- NSC 211492
- 1H-Pyrrole, 2,3,5-trimethyl-
- NSC211492
- 2,3,5-Trimethyl-1H-pyrrole #
- VIDOWPWTFHJVID-UHFFFAOYSA-N
- SCHEMBL33270
- 2,3,5-trimethyl-1H-pyrrol
- 1H-Pyrrole,3,5-trimethyl-
- 2199-41-9
- NSC-211492
- EN300-102914
- Inchi： 1S/C7H11N/c1-5-4-6(2)8-7(5)3/h4,8H,1-3H3
- InChI Key： VIDOWPWTFHJVID-UHFFFAOYSA-N
- SMILES： N1C(C)=CC(C)=C1C

Computed Properties

Exact Mass: 108.0814
Monoisotopic Mass: 109.089149
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 80.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.8
XLogP3: 1.9

Experimental Properties

Density: 0.936
Boiling Point: 188.7°C at 760 mmHg
Flash Point: 69°C
Refractive Index: 1.515
PSA: 12.89
LogP: 1.93990

2,3,5-trimethyl-1H-pyrrole Pricemore >>

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